2,6-Bis[(2,6-dichlorophenyl)methylidene]cyclohexan-1-one

• Molecular Formula: C20H14Cl4O
• Molecular Weight: 412.1 g/mol
• IUPAC Name: 2,6-bis[(2,6-dichlorophenyl)methylidene]cyclohexan-1-one
• InChI: InChI=1S/C20H14Cl4O/c21-16-6-2-7-17(22)14(16)10-12-4-1-5-13(20(12)25)11-15-18(23)8-3-9-19(15)24/h2-3,6-11H,1,4-5H2
• InChI Key: QGRADUQJYBJJER-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC2=C(C=CC=C2Cl)Cl)C(=O)C(=CC3=C(C=CC=C3Cl)Cl)C1

Description

2,6-Bis[(2,6-dichlorophenyl)methylidene]cyclohexan-1-one is a useful research compound. Its molecular formula is C20H14Cl4O and its molecular weight is 412.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(76) Cyclohexanone (10 mmol), 60 ml of ethanol, and 2,6-dichlorobenzaldehyde (20 mmol) were used. The reaction stirred for 4 hours. A solid formed and was filtered. Recrystallization from ethanol yielded 3.24 g (78.6%) of bright-yellow flakes: mp 185.0-186.0° C. (lit. mp 183° C., Smith et al., supra). 1H NMR (250 MHz) δ 7.60 (s, 2H), 7.37-7.18 (m, 6H), 2.45 (t, 4H), 1.73 (p, 2H); 13C NMR (62.7 MHz) 188.2, 140.3, 134.6, 134.4, 132.4, 129.6, 128.1, 28.4, 22.1 ppm.